2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine

• IUPAC Name: 1-[2-(4-methylpentyl)morpholin-4-yl]-3-(1H-pyrazol-4-yl)propan-1-one
• InChI: InChI=1S/C16H27N3O2/c1-13(2)4-3-5-15-12-19(8-9-21-15)16(20)7-6-14-10-17-18-11-14/h10-11,13,15H,3-9,12H2,1-2H3,(H,17,18)
• InChI Key: HFGQOMAFXRTZFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC1CN(CCO1)C(=O)CCC2=CNN=C2
• Molecular Formula: C16H27N3O2
• Molecular Weight: 293.40 g/mol

Description

2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine, also known as MPMP, is a synthetic compound that belongs to the class of morpholine derivatives. It has been widely studied for its potential pharmacological properties, including its use as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine also appears to modulate the activity of various neurotransmitters, including dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine has been reported to have a range of biochemical and physiological effects. In animal studies, 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine has been shown to reduce inflammation, pain, and fever. 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine has also been reported to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine has been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine is its relatively simple synthesis method, which allows for large-scale production of the compound. 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine has also been shown to have low toxicity in animal studies, making it a promising candidate for further development as a therapeutic agent. However, one limitation of 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine is its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for research on 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine. One area of interest is the development of new formulations of 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine that improve its solubility and bioavailability. Another direction for research is the investigation of the potential use of 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine in the treatment of other diseases, such as multiple sclerosis and rheumatoid arthritis. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine and its potential interactions with other drugs.

Synthesis Methods

The synthesis of 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine involves the reaction of 4-methylpentan-2-ol with 1H-pyrazole-4-carboxylic acid, followed by the addition of morpholine and acetic anhydride. The resulting product is then purified through column chromatography to obtain the final compound. The synthesis of 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine has been reported in various scientific literature, and the procedure has been optimized to achieve high yields and purity.

Scientific Research Applications

2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine has also been investigated for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. In addition, 2-(4-methylpentyl)-4-[3-(1H-pyrazol-4-yl)propanoyl]morpholine has been reported to have anti-tumor activity, making it a promising candidate for cancer therapy.